Cas no 115846-96-3 (1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-)

• Product Name: 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
• CAS No: 115846-96-3
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 1204955
• PubChem ID: 6175900
• Update Time: 2025-04-20

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
• 1-phenyl-5-(4-tolyl)-1,4-pentadiene-3-one
• (1e,4e)-1-phenyl-5-(p-tolyl)penta-1,4-dien-3-one
• CHEMBL5287274
• (1E,4E)-1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one
• 1-Phenyl-5-(p-tolyl)penta-1,4-dien-3-one
• 1-(4-METHYLPHENYL)-5-PHENYL-1,4-PENTADIEN-3-ONE
• 57083-29-1
• 115846-96-3
• AKOS024336196
• 1-(4-METHYLPHENYL)-5-PHENYL)-1,4-PENTADIEN-3-ONE
• HS-7470

• Inchi： 1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3/b13-11+,14-12+
• InChI Key： DBDJWKCEIXOUDX-PHEQNACWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07